Cas no 400841-10-3 (Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate)

Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate is a specialized spirocyclic compound featuring a unique azaspiro[2.4]heptane scaffold with a carboxylate ester functionality. Its rigid spirocyclic structure enhances stereochemical control, making it valuable in synthetic organic chemistry, particularly for the development of constrained peptidomimetics and bioactive molecules. The benzyl ester group provides stability while allowing selective deprotection under mild conditions, facilitating further derivatization. The 7-oxo moiety offers a reactive handle for functional group transformations. This compound is particularly useful in medicinal chemistry for probing structure-activity relationships due to its conformational restriction and synthetic versatility. Its well-defined stereochemistry also supports applications in asymmetric synthesis and catalyst design.
Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate structure
400841-10-3 structure
Product Name:Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate
CAS No:400841-10-3
MF:C14H15NO3
MW:245.273803949356
MDL:MFCD18375101
CID:3320692
PubChem ID:85809828
Update Time:2025-06-11

Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 5-AZASPIRO[2.4]HEPTANE-5-CARBOXYLIC ACID, 7-OXO-, PHENYLMETHYL ESTER
    • benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate
    • D96937
    • Benzyl7-oxo-5-azaspiro[2.4]heptane-5-carboxylate
    • PS-18642
    • MFCD18375101
    • CS-0310155
    • 400841-10-3
    • SY323215
    • 5-Cbz-7-oxo-5-azaspiro[2.4]heptane
    • Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate
    • MDL: MFCD18375101
    • Inchi: 1S/C14H15NO3/c16-12-8-15(10-14(12)6-7-14)13(17)18-9-11-4-2-1-3-5-11/h1-5H,6-10H2
    • InChI Key: WZDCORNUBNODFC-UHFFFAOYSA-N
    • SMILES: O=C1CN(C(=O)OCC2C=CC=CC=2)CC21CC2

Computed Properties

  • Exact Mass: 245.10519334 g/mol
  • Monoisotopic Mass: 245.10519334 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.6
  • Molecular Weight: 245.27

Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate Pricemore >>

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Additional information on Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate

Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 400841-10-3): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 400841-10-3) has emerged as a compound of significant interest. This spirocyclic derivative, characterized by its unique 7-oxo-5-azaspiro[2.4]heptane core, is widely utilized in the synthesis of bioactive molecules and drug intermediates. Its benzyl carboxylate moiety further enhances its versatility, making it a valuable building block in medicinal chemistry. Researchers and industry professionals are increasingly exploring its potential, driven by its structural novelty and functional adaptability.

The compound's CAS No. 400841-10-3 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its spirocyclic structure is particularly noteworthy, as such frameworks are often associated with enhanced metabolic stability and bioavailability—key attributes in drug development. Recent studies have highlighted the role of 5-azaspiro[2.4]heptane derivatives in targeting neurological and inflammatory pathways, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic perspective, Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate offers a robust platform for further functionalization. Its carbonyl group at the 7-position and the azaspiro ring system provide multiple sites for chemical modification, enabling the creation of diverse analogs. This flexibility is particularly relevant in the context of fragment-based drug design (FBDD), a growing area of interest in the pharmaceutical industry. The compound's compatibility with modern coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig, further underscores its utility in complex molecule assembly.

In addition to its pharmaceutical applications, CAS No. 400841-10-3 has garnered attention in materials science. The spirocyclic motif is known to impart rigidity and thermal stability to polymers, making it a candidate for high-performance materials. This dual applicability—spanning both life sciences and advanced materials—positions the compound as a multidisciplinary asset. As sustainability becomes a focal point in chemical manufacturing, the efficient synthesis and derivatization of Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate are being optimized to minimize waste and energy consumption.

For researchers seeking detailed spectral data or procurement options, the IUPAC name and CAS registry number are indispensable references. The compound's NMR, IR, and mass spectrometry profiles are well-documented, facilitating its identification and quality control in laboratory settings. Furthermore, its stability under standard storage conditions (typically at room temperature in inert atmospheres) ensures consistent performance in experimental workflows.

Looking ahead, the demand for Benzyl 7-oxo-5-azaspiro[2.4]heptane-5-carboxylate is expected to rise, paralleling advancements in spirocyclic chemistry and green synthesis methodologies. Its role in addressing unmet medical needs, coupled with its material science potential, solidifies its status as a compound of enduring relevance. As the scientific community continues to unravel its full capabilities, CAS No. 400841-10-3 remains a cornerstone in innovative research and development.

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